Cas no 2098031-15-1 (N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride
• CAS No: 2098031-15-1
• MF: C₈H₁₂Cl₂N₆
• MW: 263.127078056335
• CID: 5049284
• Update Time: 2025-05-25

N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride
• N-(azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine;dihydrochloride
• N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride

• Inchi： 1S/C8H10N6.2ClH/c1-2-8-12-10-5-14(8)13-7(1)11-6-3-9-4-6;;/h1-2,5-6,9H,3-4H2,(H,11,13);2*1H
• InChI Key： AJTWCMIXZIUYJT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)NC1C=CC2=NN=CN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 67.1

Additional information on N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride

N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2098031-15-1, known as N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine scaffold, which has been extensively studied for its potential applications in drug discovery. The azetidine moiety attached to the triazolopyridazine ring introduces unique electronic and steric properties that enhance its biological activity.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of this compound. Researchers have demonstrated that it exhibits potent activity against a wide range of bacterial and fungal pathogens. Moreover, its ability to modulate inflammatory pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolopyridazine ring system through a nucleophilic aromatic substitution reaction followed by alkylation to introduce the azetidine group. The final step involves protonation to yield the dihydrochloride salt.

One of the most exciting developments in this area is the exploration of this compound as a potential anticancer agent. Preclinical studies have shown that it induces apoptosis in various cancer cell lines by targeting key oncogenic pathways. Additionally, its ability to inhibit tumor angiogenesis suggests that it could be used in combination with other chemotherapeutic agents to enhance therapeutic efficacy.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles. Studies in animal models have revealed that it achieves high concentrations in target tissues while maintaining low systemic toxicity. This makes it an attractive candidate for further preclinical and clinical development.

Another area of active research is the investigation of this compound's neuroprotective effects. Experimental data indicate that it can mitigate oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a multifunctional therapeutic agent.

The development of N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine dihydrochloride has also led to advancements in medicinal chemistry. Its structure serves as a valuable template for designing novel heterocyclic compounds with enhanced pharmacological properties. Researchers are currently exploring variations of this scaffold to optimize its efficacy and safety profiles.

In conclusion, N-(Azetidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-aminedihydrochloride represents a significant advancement in the field of heterocyclic chemistry with broad implications for drug discovery. Its diverse biological activities and favorable pharmacokinetic properties make it a promising candidate for addressing unmet medical needs across multiple therapeutic areas.